Cas no 2413885-86-4 (tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate
• CAS No: 2413885-86-4
• MF: C₁₅H₂₃NO₅
• MW: 297.346824884415
• CID: 5675929
• PubChem ID: 165770138
• Update Time: 2025-06-23

tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413885-86-4
• EN300-26664979
• tert-butyl N-[2-(4-hydroxy-3,5-dimethoxyphenyl)ethyl]carbamate
• tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate

• Inchi： 1S/C15H23NO5/c1-15(2,3)21-14(18)16-7-6-10-8-11(19-4)13(17)12(9-10)20-5/h8-9,17H,6-7H2,1-5H3,(H,16,18)
• InChI Key： CSIIUTDAFAGFOV-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=C(C(=C(C=1)OC)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.15762283g/mol
• Monoisotopic Mass: 297.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate

tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate, with the CAS number 2413885-86-4, is a highly specialized organic compound that has garnered significant attention in various fields of chemical research. This compound is notable for its complex structure, which includes a tert-butyl group, an ethylcarbamate moiety, and a substituted phenyl ring. The phenyl ring is further modified with hydroxyl and methoxy groups at specific positions, contributing to its unique chemical properties.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential pharmacological applications. The presence of the hydroxyl and methoxy groups on the phenyl ring suggests that this compound may exhibit interesting biochemical interactions, making it a valuable starting material for drug discovery efforts.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the tert-butyl carbamate group and the subsequent substitution reactions to introduce the hydroxyl and methoxy functionalities on the phenyl ring. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The synthesis process is optimized to minimize side reactions and maximize the desired product's stability.

The structural complexity of tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate makes it an ideal candidate for studying intermolecular interactions. Recent computational studies have utilized advanced molecular modeling techniques to investigate its binding affinity with various biological targets. These studies have provided valuable insights into its potential applications in areas such as enzyme inhibition and receptor modulation.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. Researchers have explored its role in creating novel polymers and coatings with enhanced mechanical and thermal properties. The tert-butyl group contributes significantly to these properties by providing steric hindrance and improving resistance to environmental factors.

In addition to its synthetic applications, this compound has also been studied for its environmental impact. Recent eco-toxicological assessments have evaluated its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be safely used in industrial processes without posing risks to ecosystems.

The growing interest in tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate has led to increased demand for detailed characterization methods. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are being employed to fully understand its physical and chemical properties. These methods provide critical data for optimizing synthesis routes and ensuring product quality.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Collaborative efforts between academic institutions and industry partners are exploring its potential in fields such as nanotechnology, green chemistry, and sustainable materials development. The compound's versatility makes it a valuable asset in addressing some of today's most pressing scientific challenges.

In conclusion, tert-butyl N-2-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to both academic and industrial sectors.